Cas no 2171339-71-0 ((3S)-3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}hexanoic acid)
(3S)-3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}hexanoic acid Chemical and Physical Properties
Names and Identifiers
-
- (3S)-3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}hexanoic acid
- EN300-1472498
- (3S)-3-{2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]pentanamido}hexanoic acid
- 2171339-71-0
-
- Inchi: 1S/C27H34N2O5/c1-3-9-18(26(32)29-19(10-4-2)15-25(30)31)16-28-27(33)34-17-24-22-13-7-5-11-20(22)21-12-6-8-14-23(21)24/h5-8,11-14,18-19,24H,3-4,9-10,15-17H2,1-2H3,(H,28,33)(H,29,32)(H,30,31)/t18?,19-/m0/s1
- InChI Key: OBAOUKPVDHENCS-GGYWPGCISA-N
- SMILES: O(C(NCC(C(N[C@H](CC(=O)O)CCC)=O)CCC)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2
Computed Properties
- Exact Mass: 466.24677219g/mol
- Monoisotopic Mass: 466.24677219g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 34
- Rotatable Bond Count: 13
- Complexity: 662
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.6
- Topological Polar Surface Area: 105Ų
(3S)-3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}hexanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1472498-0.05g |
(3S)-3-{2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]pentanamido}hexanoic acid |
2171339-71-0 | 0.05g |
$2829.0 | 2023-06-06 | ||
| Enamine | EN300-1472498-0.1g |
(3S)-3-{2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]pentanamido}hexanoic acid |
2171339-71-0 | 0.1g |
$2963.0 | 2023-06-06 | ||
| Enamine | EN300-1472498-0.25g |
(3S)-3-{2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]pentanamido}hexanoic acid |
2171339-71-0 | 0.25g |
$3099.0 | 2023-06-06 | ||
| Enamine | EN300-1472498-0.5g |
(3S)-3-{2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]pentanamido}hexanoic acid |
2171339-71-0 | 0.5g |
$3233.0 | 2023-06-06 | ||
| Enamine | EN300-1472498-1.0g |
(3S)-3-{2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]pentanamido}hexanoic acid |
2171339-71-0 | 1g |
$3368.0 | 2023-06-06 | ||
| Enamine | EN300-1472498-2.5g |
(3S)-3-{2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]pentanamido}hexanoic acid |
2171339-71-0 | 2.5g |
$6602.0 | 2023-06-06 | ||
| Enamine | EN300-1472498-5.0g |
(3S)-3-{2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]pentanamido}hexanoic acid |
2171339-71-0 | 5g |
$9769.0 | 2023-06-06 | ||
| Enamine | EN300-1472498-10.0g |
(3S)-3-{2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]pentanamido}hexanoic acid |
2171339-71-0 | 10g |
$14487.0 | 2023-06-06 | ||
| Enamine | EN300-1472498-50mg |
(3S)-3-{2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]pentanamido}hexanoic acid |
2171339-71-0 | 50mg |
$2829.0 | 2023-09-29 | ||
| Enamine | EN300-1472498-100mg |
(3S)-3-{2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]pentanamido}hexanoic acid |
2171339-71-0 | 100mg |
$2963.0 | 2023-09-29 |
(3S)-3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}hexanoic acid Related Literature
-
1. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
-
Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
Additional information on (3S)-3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}hexanoic acid
(3S)-3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}hexanoic acid (CAS No. 2171339-71-0)
(3S)-3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}hexanoic acid (CAS No. 2171339-71-0) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and biochemistry due to its unique structural features and potential applications. This compound is characterized by a fluorenylmethoxycarbonyl (Fmoc) protecting group, which is widely used in peptide synthesis to temporarily block the amino group of amino acids, facilitating the stepwise construction of peptides.
The Fmoc group is particularly advantageous because it can be selectively removed under mild conditions, such as treatment with piperidine in dimethylformamide (DMF), without affecting other functional groups in the molecule. This property makes (3S)-3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}hexanoic acid an essential building block in the synthesis of complex peptides and peptidomimetics, which are crucial for various therapeutic and diagnostic applications.
Recent research has highlighted the importance of this compound in the development of novel peptide-based drugs. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that (3S)-3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}hexanoic acid can be used to synthesize peptides with enhanced stability and bioavailability. These peptides have shown promise in treating various diseases, including cancer, neurodegenerative disorders, and infectious diseases.
In addition to its role in peptide synthesis, (3S)-3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}hexanoic acid has been explored for its potential as a prodrug. Prodrugs are biologically inactive compounds that are converted into their active forms through metabolic processes within the body. The Fmoc group can serve as a prodrug moiety, enhancing the solubility and stability of the parent drug while reducing its toxicity. This approach has been successfully applied in the development of several anticancer agents, where the Fmoc group was used to improve drug delivery and efficacy.
The structural complexity of (3S)-3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}hexanoic acid also makes it an interesting subject for computational studies. Molecular dynamics simulations have provided insights into the conformational behavior and interactions of this compound with biological targets. These studies have revealed that the Fmoc group can influence the binding affinity and selectivity of peptides, making it a valuable tool for optimizing drug design.
Furthermore, the compound's chiral center at the C3 position (denoted by (3S)) adds another layer of complexity and potential utility. Chirality is a critical factor in drug development, as enantiomers can exhibit different pharmacological properties. The (3S) configuration has been shown to enhance the biological activity and reduce off-target effects compared to its (3R) counterpart. This makes (3S)-3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}hexanoic acid a preferred choice for synthesizing enantiomerically pure peptides.
In conclusion, (3S)-3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}hexanoic acid (CAS No. 2171339-71-0) is a versatile and highly functional compound with significant potential in medicinal chemistry and biochemistry. Its unique structural features, particularly the Fmoc protecting group and chiral center, make it an invaluable tool for peptide synthesis, prodrug development, and computational studies. As research in these areas continues to advance, this compound is likely to play an increasingly important role in the discovery and development of new therapeutic agents.
2171339-71-0 ((3S)-3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}hexanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)